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Compound of Interest

Compound Name: D-Valinol

Cat. No.: B105835 Get Quote

The proper disposal of D-Valinol is critical for ensuring laboratory safety and environmental

protection. As a combustible liquid that can cause skin and eye irritation, adherence to strict

disposal protocols is essential for researchers, scientists, and drug development professionals.

[1][2] This guide provides a step-by-step operational plan for the safe handling and disposal of

D-Valinol waste.

Hazard Identification and Safety Precautions
Before handling D-Valinol, it is crucial to be aware of its associated hazards and to use

appropriate Personal Protective Equipment (PPE). D-Valinol is classified as a hazardous

chemical and requires careful handling to prevent exposure.[1]
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Hazard Classification Description
Personal Protective
Equipment (PPE)

Physical Hazard Combustible Liquid[1][2]
Keep away from heat, sparks,

open flames, and hot surfaces.

Health Hazards

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.

Wear protective gloves,

protective clothing, eye

protection (safety

glasses/goggles), and face

protection. Ensure adequate

ventilation.

Environmental Hazards

No specific data on ecotoxicity

is readily available, but it

should not be released into the

environment or emptied into

drains.

Prevent spills from entering

drains or waterways.

Spill Management Protocol
In the event of a D-Valinol spill, immediate and appropriate action is necessary to mitigate

risks.

1. Evacuate and Ventilate:

Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated to disperse any vapors.

2. Control Ignition Sources:

Remove all sources of ignition, such as open flames, sparks, and hot surfaces, as D-Valinol
is a combustible liquid.

3. Don Appropriate PPE:
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Before cleaning the spill, ensure you are wearing the correct PPE, including chemical-

resistant gloves, safety goggles, a face shield, and a lab coat. For larger spills or in poorly

ventilated areas, respiratory protection may be necessary.

4. Contain and Absorb the Spill:

For small spills, sweep or shovel the material into a suitable, labeled container for disposal.

For liquid spills, use an inert absorbent material (e.g., vermiculite, dry sand) to soak up the

substance.

5. Clean the Area:

After the bulk of the material has been removed, decontaminate the spill area with soap and

plenty of water.

6. Dispose of Cleanup Materials:

Place all contaminated materials, including absorbent pads and used PPE, into a

designated, sealed hazardous waste container for proper disposal.

D-Valinol Waste Disposal Procedure
Chemical waste generators are responsible for ensuring that waste is classified and disposed

of in accordance with local, regional, and national regulations. Do not empty D-Valinol waste

into drains or mix it with other waste streams unless explicitly permitted.

Step 1: Waste Identification and Segregation

Identify the waste as D-Valinol.

Segregate D-Valinol waste from other chemical waste to avoid incompatible mixtures. It is

incompatible with strong oxidizing agents, strong acids, acid anhydrides, and acid chlorides.

Step 2: Containerization

Collect D-Valinol waste in a designated, properly labeled, and sealed container. The

container should be robust and compatible with the chemical.
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Leave the chemical in its original container if possible when designating it as waste.

Step 3: Labeling

Clearly label the waste container with "Hazardous Waste," "D-Valinol," and any other

information required by your institution's environmental health and safety (EHS) department.

Step 4: Storage

Store the sealed waste container in a cool, dry, and well-ventilated secondary containment

area, away from heat and sources of ignition.

The storage area should be designated for hazardous waste.

Step 5: Arrange for Disposal

Contact your institution's EHS department or a licensed chemical waste disposal contractor

to arrange for the collection and disposal of the D-Valinol waste.

The final disposal must be carried out at an approved waste disposal plant.

Caption: Workflow for the safe segregation, storage, and disposal of D-Valinol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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